Cas no 1457-95-0 ((2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol)

• Product Name: (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol
• CAS No: 1457-95-0
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 4823778
• Update Time: 2026-02-27

(2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol

• Inchi： 1S/C14H12N2O/c17-9-10-5-1-2-6-11(10)14-15-12-7-3-4-8-13(12)16-14/h1-8,17H,9H2,(H,15,16)
• InChI Key： LGVUEFSCKVFBKO-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1=NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9

Additional information on (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol

Comprehensive Overview of (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol (CAS No. 1457-95-0)

(2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol, with CAS No. 1457-95-0, is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This benzimidazole derivative is characterized by its unique molecular structure, combining a benzimidazole moiety with a phenylmethanol group, which contributes to its diverse applications. Researchers and industries are increasingly interested in this compound due to its potential in drug development, catalysis, and advanced material synthesis.

The compound's chemical properties make it a valuable intermediate in organic synthesis. Its benzimidazole core is known for its electron-rich nature, enabling it to participate in various catalytic reactions and coordination chemistry. The presence of the hydroxymethyl group further enhances its reactivity, allowing for derivatization into more complex structures. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry.

In the pharmaceutical industry, (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol is explored for its potential as a bioactive scaffold. Benzimidazole derivatives are renowned for their antimicrobial, antiviral, and anticancer properties, making this compound a promising candidate for drug discovery. With the rising demand for novel therapeutics, especially in the wake of global health challenges, the significance of such small-molecule inhibitors cannot be overstated.

Beyond pharmaceuticals, this compound finds applications in material science. Its ability to form stable complexes with metals makes it useful in the development of luminescent materials and organic electronics. Researchers are investigating its incorporation into OLEDs (Organic Light-Emitting Diodes) and sensors, where its photophysical properties can be harnessed for advanced technologies. The growing interest in sustainable materials has further propelled research into its potential uses.

The market dynamics for (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol reflect its expanding applications. With increasing investments in R&D and green chemistry, the demand for high-purity intermediates like this compound is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of both academic and industrial sectors. Additionally, the compound's role in AI-driven drug discovery platforms has made it a subject of interest in computational chemistry.

From a synthetic chemistry perspective, the preparation of (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol involves multi-step reactions, often starting from readily available precursors. Optimizing its synthesis for yield and purity remains a key focus, particularly for large-scale production. Recent advancements in catalytic methods and flow chemistry have streamlined its manufacturing process, reducing environmental impact.

In conclusion, (2-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol (CAS No. 1457-95-0) stands out as a multifunctional compound with broad utility in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this compound is expected to play an even greater role in addressing contemporary scientific and industrial challenges.